Cas no 1822499-28-4 (1-FMOC-3-Hydroxy-pyrrolidine-2-carboxylic acid)

• Product Name: 1-FMOC-3-Hydroxy-pyrrolidine-2-carboxylic acid
• CAS No: 1822499-28-4
• MF: C₂₀H₁₉NO₅
• MW: 353.368565797806
• MDL: MFCD28398122
• CID: 4771184
• PubChem ID: 21864378
• Update Time: 2025-05-19

1-FMOC-3-Hydroxy-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-FMOC-3-Hydroxy-pyrrolidine-2-carboxylic acid
• SB34527
• 1-(9H-fluoren-9-ylmethoxycarbonyl)-3-hydroxypyrrolidine-2-carboxylic acid
• 1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-3-hydroxypyrrolidine-2-carboxylic acid

• MDL： MFCD28398122
• Inchi： 1S/C20H19NO5/c22-17-9-10-21(18(17)19(23)24)20(25)26-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-18,22H,9-11H2,(H,23,24)
• InChI Key： NQSYYVTUCHIRTM-UHFFFAOYSA-N
• SMILES： O(C(N1CCC(C1C(=O)O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 530
• XLogP3: 2.9
• Topological Polar Surface Area: 87.1

Additional information on 1-FMOC-3-Hydroxy-pyrrolidine-2-carboxylic acid

Comprehensive Guide to 1-FMOC-3-Hydroxy-pyrrolidine-2-carboxylic acid (CAS No. 1822499-28-4): Properties, Applications, and Innovations

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 1-FMOC-3-Hydroxy-pyrrolidine-2-carboxylic acid (CAS No. 1822499-28-4) has emerged as a critical building block. This compound, often abbreviated as Fmoc-Hyp-OH, is widely recognized for its role in solid-phase peptide synthesis (SPPS). Its unique structural features, including the hydroxyl group and pyrrolidine ring, make it indispensable for designing peptides with enhanced stability and bioactivity. Researchers and manufacturers increasingly seek this compound due to its compatibility with Fmoc-based protection strategies, a cornerstone in modern peptide production.

The growing demand for peptide-based therapeutics has propelled interest in 1-FMOC-3-Hydroxy-pyrrolidine-2-carboxylic acid. With the rise of personalized medicine and targeted drug delivery systems, this compound is frequently discussed in forums and publications focusing on amino acid derivatives and peptide modifications. Its CAS No. 1822499-28-4 is often searched alongside terms like "peptide coupling reagents" and "Fmoc-protected amino acids," reflecting its niche yet vital role in bioconjugation and drug development.

From a chemical perspective, 1-FMOC-3-Hydroxy-pyrrolidine-2-carboxylic acid exhibits remarkable solubility in polar organic solvents, such as DMF and DMSO, which aligns with its applications in automated peptide synthesizers. The Fmoc group provides temporary protection during synthesis, while the hydroxy-pyrrolidine backbone introduces conformational constraints, improving peptide stability—a hot topic in structure-activity relationship (SAR) studies. Recent publications highlight its utility in developing GPCR-targeting peptides and cyclic peptide scaffolds, addressing trending research areas like oncology and neurodegenerative diseases.

Quality and purity are paramount for CAS No. 1822499-28-4, as impurities can hinder peptide chain elongation. Reputable suppliers emphasize HPLC and MS characterization to meet the stringent requirements of GMP-compliant peptide synthesis. This aligns with industry concerns about "supply chain transparency" and "raw material traceability," which dominate discussions in pharmaceutical forums. Additionally, the compound’s role in green chemistry initiatives—such as reducing waste in SPPS—resonates with sustainability-focused researchers.

Innovations in 1-FMOC-3-Hydroxy-pyrrolidine-2-carboxylic acid applications continue to expand. For instance, its derivatives are explored in prodrug design and biomaterials engineering, particularly for hydrogel-based drug carriers. These advancements respond to frequent search queries like "improving peptide bioavailability" and "non-invasive drug delivery," underscoring the compound’s versatility. As peptide therapeutics gain FDA approvals, the demand for high-purity Fmoc-Hyp-OH is expected to surge, making it a focal point for investors and researchers alike.

In conclusion, 1-FMOC-3-Hydroxy-pyrrolidine-2-carboxylic acid (CAS No. 1822499-28-4) represents a nexus of innovation in peptide science. Its chemical properties, coupled with emerging applications, position it as a key player in addressing modern therapeutic challenges. For laboratories and manufacturers, understanding its nuances—from synthesis protocols to storage conditions—is essential to leverage its full potential in cutting-edge drug development.